Cas no 1361819-94-4 (4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1361819-94-4
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4932720
• Update Time: 2025-10-24

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)8-5(3-17)6(10(13,14)15)4-18-7(8)1-2-16/h4,9H,1,3,17H2
• InChI Key： CKGXTBCUYUAKIB-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C(F)(F)F)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile, identified by the CAS number 1361819-94-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, including the acetonitrile group, amino group, and fluorinated substituents, makes this molecule particularly interesting for researchers in the fields of drug discovery, material science, and catalysis.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry. The substitution pattern of this compound—specifically, the placement of the difluoromethyl and trifluoromethyl groups at positions 3 and 5 of the pyridine ring—contributes to its unique electronic characteristics. These features make it a promising candidate for use as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its potential as an intermediate in the development of kinase inhibitors, which are critical in anticancer therapy.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile involves a multi-step process that typically begins with the preparation of a pyridine derivative. The introduction of fluorinated substituents is achieved through nucleophilic substitution or electrophilic fluorination methods, depending on the specific conditions required. The acetonitrile group is introduced at position 2 via a cyanation reaction, while the amino group at position 4 is typically added through reductive amination or similar techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

In terms of applications, this compound has shown potential in several areas. In drug discovery, its ability to modulate enzyme activity makes it a valuable tool for designing novel therapeutic agents. For example, studies have demonstrated its role as an inhibitor of certain protein kinases, which are overexpressed in various cancer types. Additionally, its electronic properties make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs). The fluorinated substituents enhance its stability under harsh conditions, making it ideal for high-performance applications.

The structural flexibility of this compound also lends itself to use as an intermediate in more complex molecular constructions. Its ability to undergo further functionalization allows chemists to tailor its properties for specific applications. For instance, recent research has focused on incorporating this compound into polymer frameworks to create materials with enhanced thermal stability and electrical conductivity.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of such compounds is crucial for their safe application. Studies have shown that while fluorinated compounds can be persistent in certain environments, controlled synthesis and application can mitigate these risks. Regulatory bodies continue to monitor such compounds to ensure their safe use across industries.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile represents a significant advancement in modern organic chemistry. Its unique structure and versatile functional groups make it a valuable asset in drug discovery, material science, and catalysis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.